N-(4-Bromo-2-fluoro-6-methylphenyl)pivalamide

• Molecular Formula: C12H15BrFNO
• Molecular Weight: 288.16 g/mol
• IUPAC Name: N-(4-bromo-2-fluoro-6-methylphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H15BrFNO/c1-7-5-8(13)6-9(14)10(7)15-11(16)12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key: VIEARVQHKDIGQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)C(C)(C)C)F)Br

Description

N-(4-Bromo-2-fluoro-6-methylphenyl)pivalamide is a useful research compound. Its molecular formula is C12H15BrFNO and its molecular weight is 288.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pivaloyl chloride (4 mL, 38.4 mmol) was added slowly (caution—exothermic reaction) to an ice cold solution of the crude 4-bromo-2-fluoro-6-methylaniline from step 4 (about 32 mmol) in pyridine (20 mL). After the addition, the ice bath was removed and the warm reaction mixture was stirred at room temperature for 30 minutes. The reaction mixture was poured into a water solution of 1 N HCl and extracted with EtOAc. The organic layer was washed with 1N HCl three times, dried over MgSO4, filtered, and concentrated under vacuum. The residue was purified by flash chromatography on a Biotage 40M KP-Sil column, eluting with 9:1 hexanes-EtOAc. The product containing fractions were evaporated under vacuum to provide N-(4-bromo-2-fluoro-6-methylphenyl)-2,2-dimethylpropanamide (4.3 g, 49% for 3 steps) as a yellow solid.